Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• CAS No: 103053-17-4
• Molecular Formula: C₁₂H₁₁N₃O₃
• Molecular Weight: 245.23404
• CID: 168937
• PubChem ID: 163717

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
• 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
• 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
• AC1L4TGY
• AC1Q5UUU
• ACMC-20c8un
• CTK0H8000
• GMJFALMFZHXWSI-UHFFFAOYSA-N
• 103053-17-4
• 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• SCHEMBL10340590
• DTXSID3073763

• InChIKey： GMJFALMFZHXWSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
• SMILES： CC1C=CC=C(N2N=CC(C(=O)O)=C2C(=O)N)C=1

Computed Properties

• Exact Mass: 245.08013
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 245.08
• Heavy Atom Count: 18
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• LogP: 1.67810
• PSA: 98.21
• Refractive Index: 1.666
• Boiling Point: 513.3°Cat760mmHg
• Flash Point: 264.2°C
• Density: 1.42